Cas no 929097-92-7 ((R)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate)

(R)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate structure
929097-92-7 structure
Product Name:(R)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
CAS No:929097-92-7
MF:C56H41O4PSi2
MW:865.067117452621
MDL:MFCD09265079
CID:854976
PubChem ID:24885544
Update Time:2024-10-26

(R)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Chemical and Physical Properties

Names and Identifiers

    • (S)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
    • 2,6-Bis(triphenylsilyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosph epin-4-ol 4-oxide
    • Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 4-hydroxy-2,6-bis(triphenylsilyl)-, 4-oxide, (11bS)-
    • (11bS)-4-Hydroxy-2,6-bis(triphenylsilyl)-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
    • (R)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
    • S-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
    • (11bS)-4-Hydroxy-2,6-bis(triphenylsilyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
    • (S)-2,2′-Dihydroxy-3,3′-bis(triphenylsilyl)-1,1′-binaphthalene cyclic phosphate
    • (S)-3,3′-Bis(triphenylsilyl)-1,1′-binaphthalene-2,2′-diyl hydrogen phosphate
    • (13-hydroxy-13-oxo-16-triphenylsilyl-12,14-dioxa-13lambda5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-10-yl)-triphenylsilane
    • AS-72739
    • J-524233
    • (R)-(-)-3,3'-BIS(TRIPHENYLSILYL)-1,1'-BINAPHTHYL-2,2'-DIYL HYDROGENPHOSPHATE, 95%
    • 929097-92-7
    • (11bR)-4-Hydroxy-2,6-bis(triphenylsilyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
    • (R)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogen phosphate
    • R-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
    • AKOS015969423
    • (S)-3,3 inverted exclamation mark -Bis(triphenylsilyl)-1,1 inverted exclamation mark -binaphthyl-2,2 inverted exclamation mark -diyl Hydrogenphosphate
    • SY077390
    • SY078377
    • (11bR)-2 pound not6-Bis(triphenylsilyl)-4-hydroxy-4-oxide-dinaphtho[2 pound not1-d:1' pound not2'-f][1 pound not3 pound not2]dioxaphosphepin
    • (S)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate, 96%
    • (R)-3,3 inverted exclamation mark -Bis(triphenylsilyl)-1,1 inverted exclamation mark -binaphthyl-2,2 inverted exclamation mark -diyl Hydrogenphosphate
    • (S)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthalene-2,2'-diyl hydrogen phosphate
    • (R)-()-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
    • (R)-(-)-3,3''-Bis(triphenylsilyl)-1,1''-binaphthyl-2,2''-diyl hydrogen phosphate
    • CS-B0723
    • BCP12729
    • 13-HYDROXY-10,16-BIS(TRIPHENYLSILYL)-12,14-DIOXA-13??-PHOSPHAPENTACYCLO[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]TRICOSA-1(15),2(11),3,5,7,9,16,18,20,22-DECAEN-13-ONE
    • D87601
    • (13-hydroxy-13-oxo-16-triphenylsilyl-12,14-dioxa-13$l^{5-phosphapentacyclo[13.8.0.0^{2,11.0^{3,8.0^{18,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-10-yl)-triphenylsilane
    • (R)-( C)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
    • MFCD09265079
    • (S)-(+)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogen phosphate
    • (R)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogen phosphate, min. 98% [(R)-TiPSY]
    • SCHEMBL296667
    • D77214
    • CS-0091510
    • (11bS)-4-Hydroxy-2 pound not6-bis(triphenylsilyl)-4-oxide-dinaphtho[2 pound not1-d:1' pound not2'-f][1 pound not3 pound not2]dioxaphosphepin
    • 791616-55-2
    • MDL: MFCD09265079
    • Inchi: 1S/C56H41O4PSi2/c57-61(58)59-55-51(62(43-25-7-1-8-26-43,44-27-9-2-10-28-44)45-29-11-3-12-30-45)39-41-23-19-21-37-49(41)53(55)54-50-38-22-20-24-42(50)40-52(56(54)60-61)63(46-31-13-4-14-32-46,47-33-15-5-16-34-47)48-35-17-6-18-36-48/h1-40H,(H,57,58)
    • InChI Key: BDQOCXQVIFQJRK-UHFFFAOYSA-N
    • SMILES: O=P1(OC2C([Si](C3C=CC=CC=3)(C3C=CC=CC=3)C3C=CC=CC=3)=CC3C(C=2C2C(=C([Si](C4C=CC=CC=4)(C4C=CC=CC=4)C4C=CC=CC=4)C=C4C=2C=CC=C4)O1)=CC=CC=3)O

Computed Properties

  • Exact Mass: 864.22809985g/mol
  • Monoisotopic Mass: 864.22809985g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 63
  • Rotatable Bond Count: 8
  • Complexity: 1320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.3±0.1 g/cm3
  • Melting Point: 188-193 °C
  • Boiling Point: No data available
  • Flash Point: No data available
  • Specific Rotation: +210° (c=1.0, CHCl3)
  • Optical Activity: [α]22/D +210°, c = 1 in chloroform
  • Vapor Pressure: No data available

(R)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36/37
  • Hazardous Material Identification: Xi
  • Storage Condition:Store at 4 ° C, -4 ° C is better

(R)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
lj0209-100mg
(R)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
929097-92-7 98%,99%e.e.
100mg
¥1550.0 2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
lj0209-50mg
(R)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
929097-92-7 98%,99%e.e.
50mg
¥950.0 2024-07-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-0341-100mg
(R)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
929097-92-7 min.98%[(S)-TiPSY]
100mg
6284.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-0341-10mg
(R)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
929097-92-7 min.98%[(S)-TiPSY]
10mg
812.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BB183-50mg
(R)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
929097-92-7 98% 99%ee
50mg
356.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BB183-200mg
(R)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
929097-92-7 98% 99%ee
200mg
965.0CNY 2021-07-12
BAI LING WEI Technology Co., Ltd.
1476982-50MG
(S)-(+)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate, 96%
929097-92-7 96%
50MG
¥ 152 2022-04-26
BAI LING WEI Technology Co., Ltd.
1476982-100MG
(S)-(+)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate, 96%
929097-92-7 96%
100MG
¥ 279 2022-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S854200-250mg
(11bS)-4-Hydroxy-2,6-bis(triphenylsilyl)-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
929097-92-7 ≥98%,99%e.e.
250mg
¥988.00 2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S854200-1g
(11bS)-4-Hydroxy-2,6-bis(triphenylsilyl)-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
929097-92-7 ≥98%,99%e.e.
1g
¥3,120.00 2022-08-31

(R)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Pyridine ,  Phosphorus oxychloride ;  rt; 12 h, 95 °C
1.2 Reagents: Water ;  0 °C; 6 h, 95 °C
Reference
Direct enantioselective indolylation of peptidyl imine for the synthesis of indolyl glycine-containing peptides
Inokuma, Tsubasa; Nishida, Kodai; Shigenaga, Akira; Yamada, Ken-ichi; Otaka, Akira, Heterocycles, 2018, 97(2), 1269-1287

Production Method 2

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ;  rt; 3 h, rt
1.2 Reagents: Water ;  rt; 30 min, rt
Reference
Process for highly enantioselective preparation of 3-indolylmethanamine derivatives
, China, , ,

Production Method 3

Reaction Conditions
Reference
Chiral phosphoric acid-catalyzed direct asymmetric mannich reaction of cyclic C-acylimines with simple ketones: facile access to C2-quaternary indolin-3-ones
Li, Jin-Shan; Liu, Yong-Jie; Li, Shen; Ma, Jun-An, Chemical Communications (Cambridge, 2018, 54(66), 9151-9154

(R)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Raw materials

(R)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Preparation Products

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.